7-Methoxy-4-methyl-2,3,4,5-tetrahydro-2-benzazepin-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “7-Methoxy-4-methyl-2,3,4,5-tetrahydro-2-benzazepin-1-one”, there are related compounds that have been synthesized. For instance, the synthesis of “7-methoxy-3, 4, 5, 6-tetrahydro-2H-azepine” has been reported. Under optimal conditions, the reaction yield can be as high as 81.2% . Another related compound, “5-hydroxy-2,3,4,5-tetrahydro-[1H]-2-benzazepin-4-ones”, has been synthesized using two approaches: base promoted addition and ring-closing metathesis .Scientific Research Applications
NR2B-Selective NMDA Receptor Antagonists
Research has shown that derivatives of 7-Methoxy-4-methyl-2,3,4,5-tetrahydro-2-benzazepin-1-one, specifically 7-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-1-ols, are a novel class of NR2B-selective NMDA receptor antagonists. These compounds, synthesized from 2-phenylethylamine, have demonstrated high affinity for NR2B receptors, with notable compounds such as WMS-1405 showing excellent selectivity and significant potential in inhibiting glutamate-induced cytotoxicity, indicating their role as NMDA antagonists (Tewes et al., 2010).
Antiviral and Anticancer Properties
Another study focused on the synthesis of 7-[(1,5-dialkyl-1H-1,2,4-triazolyl)methoxy(and methyl)]coumarins derived from 2-(2H-benzopyran-7-yloxy)acetonitrile and 2-(5-methoxy-4-methyl-2H-benzopyran-7-yloxy)acetonitrile. These compounds exhibited potential anticancer (against breast, lung, CNS cancers) and antiviral (HIV-1, HIV-2) properties, showcasing the versatility of the this compound scaffold in developing therapeutics for a wide range of diseases (Al-Soud et al., 2006).
Antipsychotic Agents
Further research into 7-Phenylsulfonyl-tetrahydro-3-benzazepine derivatives has uncovered their potential as antipsychotic agents. These compounds have been found to exhibit dopamine and serotonin antagonist activities, suggesting their utility in treating schizophrenia and other central nervous system disorders. The exploration of these derivatives highlights the compound's relevance in neuropsychiatric drug development (Howard, 2005).
Future Directions
Given the limited information available on “7-Methoxy-4-methyl-2,3,4,5-tetrahydro-2-benzazepin-1-one”, future research could focus on its synthesis, characterization, and potential applications. The synthesis and characterization of related compounds suggest that it may be possible to synthesize “this compound” and study its properties .
properties
IUPAC Name |
7-methoxy-4-methyl-2,3,4,5-tetrahydro-2-benzazepin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-8-5-9-6-10(15-2)3-4-11(9)12(14)13-7-8/h3-4,6,8H,5,7H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QERUDFXWHBRVKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(C=CC(=C2)OC)C(=O)NC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.